N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine;trihydrochloride

• Molecular Formula: C5H13Cl3N4
• Molecular Weight: 235.5 g/mol
• IUPAC Name: N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine;trihydrochloride
• InChI: InChI=1S/C5H10N4.3ClH/c1-6-3-5-7-4-8-9(5)2;;;/h4,6H,3H2,1-2H3;3*1H
• InChI Key: YHZHQNAFTAYSBA-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=NN1C.Cl.Cl.Cl

Description

N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine;trihydrochloride is a chemical compound that belongs to the class of triazoles Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine typically involves the reaction of 2-methyl-1,2,4-triazole with formaldehyde and methylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The trihydrochloride form is obtained by treating the compound with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its trihydrochloride form.

Chemical Reactions Analysis

Types of Reactions

N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one of its atoms or groups is replaced by another atom or group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted triazole derivatives.

Scientific Research Applications

N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

1-Methyl-1H-1,2,4-triazole: A similar triazole compound with different substituents.

2-Methyl-1,2,4-triazole: Another triazole derivative with a different substitution pattern.

1,2,4-Triazole-3-carboxylate: A triazole compound with a carboxylate group.

Uniqueness

N-methyl-1-(2-methyl-1,2,4-triazol-3-yl)methanamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its trihydrochloride form enhances its solubility and stability, making it suitable for various applications.